Ethyl 6-methyl-4-oxo-3,4-dihydroquinazoline-2-carboxylate
Cat. No. B8655672
M. Wt: 232.23 g/mol
InChI Key: OAEOHDNFONCPDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07915267B2
Procedure details
To a suspension of ethyl ((2-(aminocarbonyl)-4-methylphenyl)amino)(oxo)acetate (4.90 g, 19.6 mmol) in ethanol (100 mL) was added dropwise sodium ethylate (20% ethanol solution, 7.33 g, 21.5 mmol) under ice-cooling, and the mixture was stirred at room temperature for 2 hr. The reaction mixture was poured into 0.25N hydrochloric acid (200 mL) under ice-cooling, and the precipitated insoluble material was collected by filtration. The filtered cake was washed with water and ethanol to give the title compound as a pale-orange powder (2.90 g, 64%).
Name
ethyl ((2-(aminocarbonyl)-4-methylphenyl)amino)(oxo)acetate
Quantity
4.9 g
Type
reactant
Reaction Step One
Name
Yield
64%
Identifiers
|
REACTION_CXSMILES
|
[NH2:1][C:2]([C:4]1[CH:9]=[C:8]([CH3:10])[CH:7]=[CH:6][C:5]=1[NH:11][C:12](=O)[C:13]([O:15][CH2:16][CH3:17])=[O:14])=[O:3].CC[O-].[Na+].Cl>C(O)C>[CH3:10][C:8]1[CH:9]=[C:4]2[C:5](=[CH:6][CH:7]=1)[N:11]=[C:12]([C:13]([O:15][CH2:16][CH3:17])=[O:14])[NH:1][C:2]2=[O:3] |f:1.2|
|
Inputs
Step One
|
Name
|
ethyl ((2-(aminocarbonyl)-4-methylphenyl)amino)(oxo)acetate
|
|
Quantity
|
4.9 g
|
|
Type
|
reactant
|
|
Smiles
|
NC(=O)C1=C(C=CC(=C1)C)NC(C(=O)OCC)=O
|
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Step Two
|
Name
|
|
|
Quantity
|
7.33 g
|
|
Type
|
reactant
|
|
Smiles
|
CC[O-].[Na+]
|
Step Three
|
Name
|
|
|
Quantity
|
200 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture was stirred at room temperature for 2 hr
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
cooling
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
cooling
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the precipitated insoluble material was collected by filtration
|
WASH
|
Type
|
WASH
|
|
Details
|
The filtered cake was washed with water and ethanol
|
Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC=1C=C2C(NC(=NC2=CC1)C(=O)OCC)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.9 g | |
| YIELD: PERCENTYIELD | 64% | |
| YIELD: CALCULATEDPERCENTYIELD | 63.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
